4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate

• IUPAC Name: [4-[[4-(trifluoromethoxy)phenyl]carbamoyl]phenyl] propanoate
• InChI: InChI=1S/C17H14F3NO4/c1-2-15(22)24-13-7-3-11(4-8-13)16(23)21-12-5-9-14(10-6-12)25-17(18,19)20/h3-10H,2H2,1H3,(H,21,23)
• InChI Key: CQMDGXZZBUCUDL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C17H14F3NO4
• Molecular Weight: 353.29 g/mol

Description

4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate, also known as TFP, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. TFP has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying the endocannabinoid system and its role in various biological processes.

Mechanism of Action

4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate works by inhibiting the activity of FAAH, an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, 4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate increases the levels of endocannabinoids in the body, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, and has also been shown to have anxiolytic effects. In addition, 4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate has been shown to have anti-cancer properties, and has been explored as a potential treatment for various types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate is its potency as an inhibitor of FAAH. This makes it a valuable tool for studying the endocannabinoid system and its role in various biological processes. However, one of the limitations of 4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate is its relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate. One area of interest is the development of more potent and selective FAAH inhibitors, which could have therapeutic potential for a variety of conditions. Another area of interest is the exploration of 4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate as a potential treatment for various types of cancer. Finally, there is a need for further research on the long-term effects of 4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate use, particularly with regard to its potential for addiction and abuse.

Scientific Research Applications

4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate has been used extensively in scientific research to study the endocannabinoid system and its role in various biological processes. It has been shown to be a potent inhibitor of FAAH, which results in increased levels of endocannabinoids in the body. This has led to the exploration of 4-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl propionate as a potential therapeutic agent for a variety of conditions, including pain, inflammation, and anxiety.